Cas no 139261-76-0 (tetrabutylammonium glutaconaldehyde enolate)

• Product Name: tetrabutylammonium glutaconaldehyde enolate
• CAS No: 139261-76-0
• MF: C₂₁H₄₁NO₂
• MW: 339.555746793747
• CID: 902722
• PubChem ID: 16213621
• Update Time: 2025-05-20

tetrabutylammonium glutaconaldehyde enolate Chemical and Physical Properties

Names and Identifiers

• tetrabutylammonium glutaconaldehyde enolate
• 5-oxopenta-1,3-dien-1-olate,tetrabutylazanium,hydrate
• CTK8E7593
• TetrabutylaMMoniuM glutaconaldehyde enolate hydrate
• 139261-76-0
• (1E,3E)-5-oxopenta-1,3-dien-1-olate;tetrabutylazanium
• Tetrabutylammonium 5-oxopenta-1,3-dien-1-olate
• Tetrabutylammonio, salt with pentene-2-dial (1:1)
• (E)-Tetrabutylammoniumglutaconaldehydeenolate
• EINECS 285-036-7
• 2-Pentenedial tetrabutylammonium salt
• (E)-Tetrabutylammonium glutaconaldehyde enolate
• 1485503-60-3
• tetrabutylammonium (1E,3E)-5-oxopenta-1,3-dien-1-olate
• 85006-05-9

• Inchi： 1S/C16H36N.C5H6O2/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;6-4-2-1-3-5-7/h5-16H2,1-4H3;1-6H/q+1;/p-1/b;3-1+,4-2+
• InChI Key： RMNKCONQTSFEKC-BZGZIVBQSA-M
• SMILES： [O-]/C=C/C=C/C=O.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 339.31400
• Monoisotopic Mass: 339.313729551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Melting Point: 107-110 °C
• PSA: 40.13000
• LogP: 5.68930

tetrabutylammonium glutaconaldehyde enolate Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8-10

Additional information on tetrabutylammonium glutaconaldehyde enolate

Introduction to Tetrabutylammonium Glutaconaldehyde Enolate (CAS No. 139261-76-0)

The compound Tetrabutylammonium Glutaconaldehyde Enolate (CAS No. 139261-76-0) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This zwitterionic species, characterized by its enolate form, has garnered significant attention in recent years due to its versatile applications in synthetic chemistry and medicinal research. The unique structural properties of this compound stem from the combination of a highly stable enolate anion and a bulky tetrabutylammonium cation, which endows it with exceptional reactivity and solubility characteristics.

In the realm of pharmaceutical development, Tetrabutylammonium Glutaconaldehyde Enolate has emerged as a critical intermediate in the synthesis of various bioactive molecules. Its role in facilitating carbon-carbon bond formation, particularly in asymmetric synthesis, has been extensively explored. Recent studies have highlighted its utility in constructing complex heterocyclic frameworks, which are prevalent in many pharmacologically relevant compounds. The enolate anion, derived from glutaconaldehyde, serves as an excellent nucleophile, enabling the formation of diverse chemical linkages that are essential for drug design.

The enolate form of glutaconaldehyde is particularly noteworthy due to its ability to engage in metal-catalyzed reactions, such as cross-coupling processes. These reactions are pivotal in modern drug discovery, allowing for the efficient construction of intricate molecular architectures. For instance, the use of Tetrabutylammonium Glutaconaldehyde Enolate in palladium-catalyzed reactions has demonstrated remarkable efficiency in forming C-C bonds with high selectivity and yield. This capability is especially valuable in the synthesis of small-molecule drugs, where precision and efficiency are paramount.

Moreover, the solubility profile of Tetrabutylammonium Glutaconaldehyde Enolate makes it an attractive candidate for solution-phase organic synthesis. Unlike many traditional enolates that suffer from poor solubility in common organic solvents, this compound exhibits excellent solubility in both polar and non-polar media. This property has opened up new avenues for synthetic methodologies that were previously constrained by solubility issues. Consequently, researchers have been able to explore novel reaction pathways that could lead to more efficient and sustainable synthetic routes for pharmaceutical intermediates.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and mechanism of Tetrabutylammonium Glutaconaldehyde Enolate. Molecular modeling studies have revealed insights into how the bulky tetrabutylammonium cation influences the electronic properties of the enolate anion. These insights have been instrumental in optimizing reaction conditions and predicting the outcomes of complex synthetic transformations. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, enabling researchers to design experiments with greater confidence and efficiency.

The pharmaceutical industry has also recognized the potential of Tetrabutylammonium Glutaconaldehyde Enolate as a building block for therapeutic agents. Its ability to participate in diverse chemical transformations has made it a valuable tool for medicinal chemists seeking to develop novel drug candidates. For example, recent studies have demonstrated its use in constructing kinase inhibitors, which are critical targets for treating various cancers and inflammatory diseases. The enolate anion's nucleophilicity allows for the precise functionalization of aromatic and heteroaromatic rings, leading to compounds with enhanced binding affinity and selectivity.

In addition to its role in drug synthesis, Tetrabutylammonium Glutaconaldehyde Enolate has found applications in materials science and catalysis. Its unique chemical properties make it an effective ligand or catalyst co-reactant in various organic transformations. Researchers have explored its use in polymerization reactions, where it serves as both a catalyst and a stabilizing agent. The ability of this compound to promote controlled polymerization has significant implications for developing advanced materials with tailored properties.

The industrial production of Tetrabutylammonium Glutaconaldehyde Enolate has also seen advancements recently, driven by the growing demand for high-quality intermediates in pharmaceutical manufacturing. Process optimization efforts have focused on improving yield and purity while minimizing waste generation. These efforts align with broader trends toward green chemistry principles, ensuring that the compound can be produced sustainably on an industrial scale.

Future research directions for Tetrabutylammonium Glutaconaldehyde Enolate are likely to focus on expanding its applications beyond traditional organic synthesis. Exploring its potential as a catalyst or co-catalyst in transition-metal-free reactions could open up new synthetic possibilities that do not rely on expensive or environmentally hazardous metal complexes. Additionally, investigating its role in biocatalysis and enzymatic reactions may uncover novel ways to harness its reactivity under mild conditions that mimic biological systems.

In conclusion,Tetrabutylammonium Glutaconaldehyde Enolate (CAS No. 139261-76-0) stands as a testament to the ingenuity of modern chemical research. Its unique properties have made it an indispensable tool in pharmaceutical development, materials science, and catalysis. As our understanding of its reactivity continues to grow, so too will its applications across various scientific disciplines.